Cas no 575489-80-4 (1H-Pyrazole, 1-[(3S)-4,4-dicyano-3-methyl-1-oxobutyl]-3,5-dimethyl-)
575489-80-4 structure
Product Name:1H-Pyrazole, 1-[(3S)-4,4-dicyano-3-methyl-1-oxobutyl]-3,5-dimethyl-
CAS No:575489-80-4
MF:C12H14N4O
MW:230.265761852264
CID:335574
PubChem ID:71441009
Update Time:2025-04-19
1H-Pyrazole, 1-[(3S)-4,4-dicyano-3-methyl-1-oxobutyl]-3,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole, 1-[(3S)-4,4-dicyano-3-methyl-1-oxobutyl]-3,5-dimethyl-
- 2-[(2S)-4-(3,5-dimethylpyrazol-1-yl)-4-oxobutan-2-yl]propanedinitrile
- DTXSID50849961
- [(2S)-4-(3,5-Dimethyl-1H-pyrazol-1-yl)-4-oxobutan-2-yl]propanedinitrile
- 575489-80-4
-
- Inchi: 1S/C12H14N4O/c1-8(11(6-13)7-14)4-12(17)16-10(3)5-9(2)15-16/h5,8,11H,4H2,1-3H3/t8-/m0/s1
- InChI Key: ZXMCNJQQOGBGIX-QMMMGPOBSA-N
- SMILES: O=C(C[C@H](C)C(C#N)C#N)N1C(C)=CC(C)=N1
Computed Properties
- Exact Mass: 230.11676108g/mol
- Monoisotopic Mass: 230.11676108g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 82.5Ų
1H-Pyrazole, 1-[(3S)-4,4-dicyano-3-methyl-1-oxobutyl]-3,5-dimethyl- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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